![molecular formula C22H26N4O2S B1229791 N-(2,4-dimethoxyphenyl)-3-(6-methyl-1H-benzimidazol-2-yl)-1-piperidinecarbothioamide](/img/structure/B1229791.png)
N-(2,4-dimethoxyphenyl)-3-(6-methyl-1H-benzimidazol-2-yl)-1-piperidinecarbothioamide
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Overview
Description
N-(2,4-dimethoxyphenyl)-3-(6-methyl-1H-benzimidazol-2-yl)-1-piperidinecarbothioamide is a member of thioureas.
Scientific Research Applications
Synthesis and Biological Activity
N-(2,4-dimethoxyphenyl)-3-(6-methyl-1H-benzimidazol-2-yl)-1-piperidinecarbothioamide and related compounds have been synthesized and evaluated for various biological activities. For instance, studies on the synthesis and antihypertensive activity of related compounds, such as stereoisomers of 4-piperidyl-1,3-dihydro-2-oxo-2H-benzimidazoles, have been conducted, highlighting the relationship between pharmacological activity and stereochemical structure (Kasuya et al., 1983). These compounds produce hypotensive effects mainly through alpha-blocking actions.
Molecular Interaction and Pharmacophore Models
Molecular interactions of structurally similar compounds with specific receptors have been investigated. For example, the molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor has been studied, using molecular orbital methods and developing unified pharmacophore models (Shim et al., 2002).
Anti-Malarial and Anti-Cancer Activities
Some derivatives have shown potential in anti-malarial and anti-cancer therapies. For example, novel thiosemicarbazone derivatives containing the benzimidazole moiety have exhibited significant anti-malarial activity (Divatia et al., 2014). Similarly, certain benzimidazole derivatives have been studied for their anticancer activity, demonstrating varied levels of effectiveness against cancer cell lines (El-Shekeil et al., 2012).
Anti-Inflammatory and Anti-Ulcerogenic Activities
Compounds with structures related to this compound have been synthesized and evaluated for anti-inflammatory and anti-ulcerogenic activities. For example, benzimidazole derivatives containing substituted pyrid-2-yl moieties have shown promise as orally bioavailable anti-inflammatory agents with anti-ulcerogenic activity (El-Nezhawy et al., 2013).
Conformational Analyses and Molecular Docking Studies
Conformational analyses and molecular docking studies of benzimidazole derivatives, including those bearing structures similar to the compound , have been conducted to explore their anti-cancer properties and interactions with specific biological targets (Karayel, 2021).
properties
Molecular Formula |
C22H26N4O2S |
---|---|
Molecular Weight |
410.5 g/mol |
IUPAC Name |
N-(2,4-dimethoxyphenyl)-3-(6-methyl-1H-benzimidazol-2-yl)piperidine-1-carbothioamide |
InChI |
InChI=1S/C22H26N4O2S/c1-14-6-8-17-19(11-14)24-21(23-17)15-5-4-10-26(13-15)22(29)25-18-9-7-16(27-2)12-20(18)28-3/h6-9,11-12,15H,4-5,10,13H2,1-3H3,(H,23,24)(H,25,29) |
InChI Key |
YOVDCXKFFBPYCO-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)N=C(N2)C3CCCN(C3)C(=S)NC4=C(C=C(C=C4)OC)OC |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)C3CCCN(C3)C(=S)NC4=C(C=C(C=C4)OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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